![molecular formula C20H23FN2O2S B2442449 2-((4-fluorophenyl)thio)-N-(4-(4-methoxypiperidin-1-yl)phenyl)acetamide CAS No. 1448133-43-4](/img/structure/B2442449.png)
2-((4-fluorophenyl)thio)-N-(4-(4-methoxypiperidin-1-yl)phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((4-fluorophenyl)thio)-N-(4-(4-methoxypiperidin-1-yl)phenyl)acetamide, also known as FMPA, is a compound that has been synthesized and studied for its potential applications in scientific research.
Scientific Research Applications
Radiosynthesis for Imaging Applications
The research on radioligands, such as the synthesis and evaluation of [18F]DPA-714 for imaging the translocator protein (18 kDa) with positron emission tomography (PET), demonstrates the application of fluorinated compounds in neuroimaging and the study of neuroinflammation and neurological diseases (Dollé et al., 2008).
Material Science and Pharmaceuticals
Compounds with thiophene and fluorophenyl groups have shown a wide spectrum of biological activities and applications in material science, indicating the versatile nature of these compounds in developing new pharmaceuticals and materials (Nagaraju et al., 2018).
Antimicrobial and Antiproliferative Agents
The development of compounds with potential antimicrobial activities, as well as those targeting specific cellular pathways such as VEGF-A inhibitors, showcases the interest in acetamide derivatives for therapeutic applications. For instance, the synthesis of benzophenone-thiazole derivatives evaluated for their VEGF-A inhibitory activity highlights the exploration of acetamide derivatives in cancer research (Prashanth et al., 2014).
Neuropharmacological Studies
The investigation of modafinil, a compound that interacts with dopamine and norepinephrine transporters, for its effects on wakefulness and potential neuropsychiatric applications, provides an example of how specific acetamide derivatives are studied for their neuropharmacological properties (Madras et al., 2006).
properties
IUPAC Name |
2-(4-fluorophenyl)sulfanyl-N-[4-(4-methoxypiperidin-1-yl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23FN2O2S/c1-25-18-10-12-23(13-11-18)17-6-4-16(5-7-17)22-20(24)14-26-19-8-2-15(21)3-9-19/h2-9,18H,10-14H2,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGWZITZYXAGPKC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCN(CC1)C2=CC=C(C=C2)NC(=O)CSC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23FN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((4-fluorophenyl)thio)-N-(4-(4-methoxypiperidin-1-yl)phenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.